N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-4-(propan-2-yloxy)benzamide

• IUPAC Name: N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C20H20N2O3/c1-14(2)24-18-10-8-16(9-11-18)20(23)21-13-17-12-19(25-22-17)15-6-4-3-5-7-15/h3-12,14H,13H2,1-2H3,(H,21,23)
• InChI Key: CNQJAZYSQMQUOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCC2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C20H20N2O3
• DSSTOX Substance ID: DTXSID801182611
• Molecular Weight: 336.4 g/mol
• CAS RN: 946340-00-7

Description

“N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-4-(propan-2-yloxy)benzamide” is a complex organic compound. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. It also contains a benzamide moiety and a phenyl group.

Molecular Structure Analysis

The oxazole ring in the compound is a heterocyclic ring, meaning it contains atoms of at least two different elements. This ring is likely to contribute to the compound’s reactivity and possibly also its biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties of oxazole compounds include stability and aromaticity. They can also exhibit bioactivity, making them of interest in medicinal chemistry.

Scientific Research Applications

N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-4-(propan-2-yloxy)benzamide can be used in a variety of scientific research applications. It has been used to study enzyme activity, as it is a potent inhibitor of several enzymes. It has also been used in drug development, as it has been shown to have anti-inflammatory and anti-cancer properties. Additionally, this compound has been used in synthetic applications, as it is a useful building block for the synthesis of other molecules.

Mechanism of Action

The mechanism of action of N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-4-(propan-2-yloxy)benzamide is not fully understood. However, it is believed that this compound binds to and inhibits the activity of certain enzymes, thus preventing them from carrying out their normal functions. It is also believed that this compound has anti-inflammatory and anti-cancer properties, which may be due to its ability to inhibit the activity of certain enzymes involved in inflammation and cancer.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and 5-lipoxygenase (5-LOX). Inhibition of these enzymes can lead to anti-inflammatory and anti-cancer effects. Additionally, this compound has been shown to reduce the production of reactive oxygen species (ROS) and to have antioxidant effects.

Advantages and Limitations for Lab Experiments

N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-4-(propan-2-yloxy)benzamide has several advantages for use in laboratory experiments. It is a potent inhibitor of several enzymes, making it useful for studying enzyme activity. Additionally, it is a versatile building block for the synthesis of other molecules, making it useful for synthetic applications. However, this compound also has some limitations. It is not water-soluble, making it difficult to use in aqueous solutions. Additionally, it is not a very stable molecule, making it difficult to store for long periods of time.

Future Directions

N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-4-(propan-2-yloxy)benzamide has a wide range of potential applications in scientific research. In the future, it could be used to develop new drugs to treat a variety of diseases, including cancer and inflammation. Additionally, it could be used to study the mechanism of action of various enzymes, as well as to develop new synthetic methods for the synthesis of other molecules. Finally, this compound could be used to develop new methods for the detection and quantification of various molecules.

Synthesis Methods

N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-4-(propan-2-yloxy)benzamide can be synthesized using a variety of methods, including the Heck reaction, the Suzuki reaction, and the Ullmann reaction. The Heck reaction is a palladium-catalyzed coupling reaction between an aryl halide and an alkyne. The Suzuki reaction is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron reagent. The Ullmann reaction is a copper-catalyzed coupling reaction between an aryl halide and an organometallic reagent. All of these methods can be used to synthesize this compound.